1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide

Specification

• CAS No.: 382150-50-7
• Molecular Formula: C12H19F6N3O4S2
• Molecular Weight: 447.4 g/mol
• IUPAC Name: bis(trifluoromethylsulfonyl)azanide;1-hexyl-3-methylimidazol-3-ium
• Standard InChI: InChI=1S/C10H19N2.C2F6NO4S2/c1-3-4-5-6-7-12-9-8-11(2)10-12;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h8-10H,3-7H2,1-2H3;/q+1;-1
• Standard InChI Key: RCNFOZUBFOFJKZ-UHFFFAOYSA-N
• SMILES: CCCCCCN1C=C[N+](=C1)C.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F
• Canonical SMILES: CCCCCCN1C=C[N+](=C1)C.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F

Introduction

Chemical Identity and Structure

Molecular Composition and Formula

1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide, with CAS number 382150-50-7, is an ionic liquid composed of an imidazolium-based cation and a bis(trifluoromethylsulfonyl)imide anion. The molecular formula of this compound is C₁₂H₁₉F₆N₃O₄S₂, reflecting its complex structure that incorporates carbon, hydrogen, fluorine, nitrogen, oxygen, and sulfur atoms. The compound has a molecular weight of 447.42 g/mol, which contributes to its physical properties and behavior in various applications. This ionic liquid represents an important class of compounds that feature unique characteristics distinct from conventional molecular solvents.

The compound consists of two primary component structures: the 1-Hexyl-3-methylimidazolium cation (CID 2734164) and the Bis(trifluoromethane)sulfonimide anion (CID 157857). The cation features an imidazolium ring with a methyl group and a hexyl chain attached to nitrogen atoms in the ring structure. The anion contains two trifluoromethylsulfonyl groups connected by a nitrogen atom, creating the bis(trifluoromethylsulfonyl)imide structure that gives the compound part of its name.

Structural Identifiers and Nomenclature

For precise identification in chemical databases and literature, 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide has several important structural identifiers. The InChI (International Chemical Identifier) for this compound is InChI=1S/C10H19N2.C2F6NO4S2/c1-3-4-5-6-7-12-9-8-11(2)10-12;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h8-10H,3-7H2,1-2H3;/q+1;-1. This string provides a standardized way to represent the chemical structure in computer-readable format. Similarly, the InChIKey, a condensed version of the InChI, is RCNFOZUBFOFJKZ-UHFFFAOYSA-N.

The compound is known by several synonyms in scientific literature and commercial contexts, including:

• 3-Hexyl-1-methyl-1H-imidazol-3-ium bis((trifluoromethyl)sulfonyl)amide

• 1-Hexyl-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide

• HMIM BTI

• 1-HEXYL-3-METHYLIMIDAZOLIUM; BISTRIFLYLIMIDE ANION

In SMILES notation, which provides another way to represent chemical structures, the compound is denoted as CCCCCCN1C=CN+C.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F. This representation clearly shows both the cationic and anionic components of the ionic liquid.

Physical Properties

Fundamental Physical Characteristics

1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide exists as a clear liquid at room temperature, with its color ranging from colorless to light orange or yellow depending on purity and conditions. This physical state is significant as many ionic liquids are notable for their low melting points compared to traditional inorganic salts. The compound has specific physical properties that make it valuable for various applications, particularly in research settings where liquid state at ambient temperatures is advantageous.

Table 1 below summarizes the key physical properties of 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide:

Property	Value	Conditions
Physical State	Clear liquid	Room temperature
Color	Colorless to light orange/yellow	-
Melting Point	-9°C	-
Density	1.37-1.38 g/cm³	20°C
Refractive Index	1.4300-1.4340	-
Viscosity	63.2 cP	25°C
pH	6	In H₂O, 20°C
Flash Point	-9°C	-
Electrochemical Window	5.3 V	-

These properties demonstrate that the compound has relatively high density and viscosity compared to common molecular solvents, which is characteristic of many ionic liquids. The refractive index provides information useful for analytical identification and purity assessment of the compound.

Thermal Properties and Stability

The thermal properties of 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide are particularly noteworthy for practical applications. With a melting point of -9°C, the compound remains liquid over a wide temperature range, including standard laboratory and industrial operating temperatures. This low melting point is characteristic of ionic liquids and contributes to their utility as alternative solvents and reaction media.

The flash point of -9°C indicates that the compound can form ignitable vapor-air mixtures at relatively low temperatures, which has implications for its handling and storage. For safety reasons, it is recommended to store this compound below +30°C, which helps maintain its stability and prevents potential degradation or hazardous conditions. The thermal stability of the compound is an important consideration for applications where the material might be subjected to elevated temperatures.

Electrochemical Properties

One of the distinguishing features of 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide is its electrochemical properties. The compound has an electrochemical window (ECW) of 5.3 V, which represents the voltage range within which the compound is neither oxidized nor reduced at an electrode. This relatively wide electrochemical window makes the compound valuable for electrochemical applications, including as an electrolyte in various electrochemical devices.

The ionic nature of the compound, with its distinct cationic and anionic components, contributes to its ability to conduct electricity while in the liquid state. This property, combined with the wide electrochemical window, makes 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide potentially useful in batteries, capacitors, and other electrochemical systems where stable electrolytes with wide operational voltage ranges are required.

Chemical Properties and Reactivity

Ionic Structure and Interactions

The chemical behavior of 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide is largely governed by its ionic structure. The compound consists of the positively charged 1-Hexyl-3-methylimidazolium cation and the negatively charged bis(trifluoromethylsulfonyl)imide anion. This ionic character influences many of the compound's properties, including its solubility behavior, thermal stability, and interactions with other substances.

The imidazolium cation contains an aromatic ring with delocalized electrons, which can engage in various types of non-covalent interactions, including π-stacking with aromatic compounds and hydrogen bonding. The hexyl chain attached to the imidazolium ring contributes hydrophobic character to the cation. Meanwhile, the bis(trifluoromethylsulfonyl)imide anion is characterized by its highly fluorinated structure, which imparts hydrophobicity and chemical stability to this portion of the compound.